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Compound of Interest

Compound Name: Lapatinib-d4-1

Cat. No.: B12404783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

Lapatinib-d4. Lapatinib-d4 is the deuterium-labeled analog of Lapatinib, a potent oral receptor

tyrosine kinase inhibitor that targets both the ErbB-1 (EGFR) and ErbB-2 (HER2) receptors.[1]

[2] Due to its properties, Lapatinib-d4 is frequently used as an internal standard in analytical

and pharmacokinetic research to ensure the precise quantification of Lapatinib in biological

samples.[3] The following information is synthesized from various safety data sheets (SDS) and

technical resources to ensure safe laboratory practices.

Chemical and Physical Properties
Understanding the fundamental properties of Lapatinib-d4 is crucial for its proper handling and

storage. While data for the deuterated form is limited, the properties are considered analogous

to its parent compound, Lapatinib, and its common salt form, Lapatinib ditosylate.
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Property Data Source(s)

IUPAC Name

N-{3-chloro-4-[(3-

fluorophenyl)methoxy]phenyl}-

6-[5-({[2-

methanesulfonyl(1,1,2,2-

²H₄)ethyl]amino}methyl)furan-

2-yl]quinazolin-4-amine

Synonyms

N-[3-chloro-4-[(3-

fluorophenyl)methoxy]phenyl]-

6-[5-[[[2-(methylsulfonyl)ethyl-

d4]amino]methyl]-2- furanyl]-4-

quinazolinamine, 4-

methylbenzenesulfonic acid

[4]

Molecular Formula C₂₉H₂₆ClFN₄O₄S [5][6]

Molecular Weight 581.1 g/mol [5]

Physical Appearance Yellow Solid [5][6]

Solubility

Water: 0.007 mg/mL (at 25°C

for Lapatinib

ditoluenesulfonate

monohydrate)

[5]

Storage Temperature 2 to 8°C

Stability

Stable under recommended

storage conditions. Sensitive

to light.

[2][7]

Boiling Point
750.7°C (at 760 mmHg for

Lapatinib ditosylate)
[8]

Flash Point
407.8°C (for Lapatinib

ditosylate)
[8]

Hazard Identification and Classification
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Lapatinib-d4 is classified with several hazards according to the Globally Harmonized System

(GHS). Researchers must be aware of these classifications to implement appropriate safety

measures.

Hazard
Classification

GHS Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [7]

Skin

Corrosion/Irritation
H315 Causes skin irritation [7][9]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[4][7][9]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[7][9]

Reproductive Toxicity H362
May cause harm to

breast-fed children
[4]

Chronic Aquatic

Toxicity
H413

May cause long

lasting harmful effects

to aquatic life

[4]

Safe Handling and Personal Protection
Adherence to strict handling protocols is mandatory to minimize exposure and ensure

laboratory safety.

Engineering Controls
Use this substance only in areas with appropriate exhaust ventilation, such as a chemical fume

hood, especially when handling the solid form to avoid dust formation.[7][10]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[6][9]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure. The selection

of suitable gloves depends on the material and manufacturer-specific quality marks.[4][6]

Caretakers handling the medicine for patients are advised to wear latex gloves.[11]

Respiratory Protection: Under normal use conditions with adequate engineering controls,

respiratory protection is not typically required.[6] If dust is generated, avoid breathing it.[4][7]

General Hygiene and Handling Practices
Wash hands thoroughly with soap and water before breaks, after handling the chemical, and

at the end of the workday.[7][11]

Avoid contact with skin and eyes.[10]

Do not eat, drink, or smoke when using this product.[7]

Avoid the formation and inhalation of dust and aerosols.[7][10]

Keep the substance away from sources of ignition and take precautionary measures against

static discharge.[4]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][10]

The recommended storage temperature is between 2°C and 8°C.

Protect from direct sunlight and light exposure.[2][7]

Experimental Workflow and Safety Procedures
The following diagrams illustrate the recommended workflows for safely handling Lapatinib-d4

and responding to accidental exposures.
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Caption: Workflow for the safe handling of Lapatinib-d4 in a laboratory setting.
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Exposure Event Occurs

IF ON SKIN:
Wash with plenty of soap and water.

 Skin Contact 

IF IN EYES:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present. Continue rinsing.

 Eye Contact 

IF INHALED:
Remove person to fresh air.

Keep at rest.

 Inhalation 

IF SWALLOWED:
Rinse mouth.

Do NOT induce vomiting.

 Ingestion 

Call a Physician or
Poison Control Center

Click to download full resolution via product page

Caption: Decision logic for first aid response to Lapatinib-d4 exposure.[7][9]

Toxicological Information
Lapatinib is generally well-tolerated, but it exhibits specific toxicities.[12] The most common

adverse reactions observed in clinical settings are diarrhea and rash.[1][12][13]

Acute Toxicity: Harmful if swallowed.[7] No specific data is available for dermal or inhalation

routes, but it is advised to avoid contact.[9]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[7][9] In clinical trials,

rash was a common dermatologic event.[12]

Reproductive Toxicity: Can cause harm to breast-fed children.[4] Animal studies indicate the

potential for maternal toxicity and fetal harm.[13] Women are advised not to breastfeed

during treatment and for one week after the last dose.[13]

Cardiac Toxicity: Cardiac toxicity is rarely seen with lapatinib.[1][12] A review of 44 clinical

studies revealed a very low rate of symptomatic or asymptomatic cardiac events.[12]
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Hepatotoxicity: Liver toxicity has been observed in less than 1% of patients in clinical trials

and postmarketing experience.[13]

Carcinogenicity: No data is available regarding the carcinogenic properties of this product.[9]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an accidental exposure.

If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[7] Call a physician if you feel unwell.[9]

If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.[7][9]

Take off contaminated clothing and wash it before reuse.[7]

If in Eyes: Rinse cautiously and immediately with plenty of water for several minutes, also

under the eyelids.[7][9] Remove contact lenses if present and easy to do, and continue

rinsing.[7] Get medical attention.[9]

If Swallowed: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[7]

Stability and Reactivity
Chemical Stability: The product is stable under recommended storage conditions.[7]

Conditions to Avoid: Incompatible products and conditions such as excess heat.[6]

Incompatible Materials: Strong acids, alkalis, strong oxidizing agents, and strong reducing

agents.[6][7]

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can lead

to the release of irritating gases and vapors, including carbon oxides, nitrogen oxides (NOx),

sulfur oxides, hydrogen chloride, and hydrogen fluoride.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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